Tin(IV) oxide
Cat. No. B092752
CAS RN:
18232-10-5
M. Wt: 150.71 g/mol
InChI Key: XOLBLPGZBRYERU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
Tin(IV) oxide, also known as stannic oxide, is a chemical compound with the formula SnO2. It is a white or off-white powder that is insoluble in water and most organic solvents. Tin(IV) oxide is widely used in various applications, including as a catalyst, in the production of glass, and in the manufacturing of electronic devices.
Scientific Research Applications
Chemical Sensing and Electrical Properties
Tin(IV) oxide is a promising semiconductor material, particularly for chemical sensing applications. It is utilized in thin films created through metal–organic chemical vapor deposition (MOCVD). This method enables the production of highly pure, polycrystalline tin(IV) oxide thin films with tunable structural and morphological features, essential for chemical sensing (Zanders et al., 2018).
Surface and Material Science
The study of tin oxide is also driven by its use as a solid-state gas sensor material, oxidation catalyst, and transparent conductor. The physical and chemical properties of tin oxide make it suitable for these roles. Specifically, the dual valency of Sn allows a reversible transformation of the surface composition, impacting its surface electronic structure and influencing gas sensing mechanisms (Batzill & Diebold, 2005).
Green Synthesis and Biological Applications
Tin(IV) oxide nanoparticles have been synthesized using eco-friendly methods involving plant extracts. These nanoparticles show promise in drug formulations for treating infectious diseases due to their unique microstructure and surface properties (Sudhaparimala et al., 2014). Furthermore, the green synthesis of tin oxide nanoparticles is gaining attention due to their applications in various fields, although challenges in industrial-scale production and reaction mechanisms remain (Gebreslassie & Gebretnsae, 2021).
Nanoparticle Synthesis and Stabilization
Tin(IV) oxide nanoparticles can be synthesized and stabilized using dendritic polymers. This approach has led to the creation of nanoparticles with specific sizes and is a novel application for carbon dioxide as a reactive gas for the controlled growth of metal oxide nanoparticles (Juttukonda et al., 2006).
Photocatalytic Applications
Tin(IV) oxide is being used in photocatalytic applications for treating wastewater. For instance, a Tin(IV) Sulfide/Graphene Oxide composite has shown enhanced photocatalytic activity in degrading Hexavalent chromium under visible light, demonstrating its potential in environmental applications (Han et al., 2017).
Gas Sensing Mechanism
The electrical properties of tin(IV) oxide make it an excellent material for detecting low levels of carbon monoxide. Studies involving transmission infrared spectroscopy have provided insights into the relationship between surface adsorption phenomena and electrical changes in the bulk oxide, crucial for sensor operation (Harrison & Willett, 1988).
Nanomaterials and Electronics
Tin oxide nanostructures have diverse applications in electronics, photovoltaics, and gas sensing due to their wide band gap and semiconducting properties. Structural design and band gap tuning through modifications enable a wide range of functionalities for these nanostructures (Mohanta & Ahmaruzzaman, 2016).
properties
IUPAC Name |
dioxotin |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2O.Sn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOLBLPGZBRYERU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[Sn]=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
SnO2, O2Sn |
Source
|
| Record name | TIN(IV) OXIDE | |
| Source | CAMEO Chemicals | |
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| Record name | TIN(IV) OXIDE | |
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| Record name | tin(IV) oxide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Tin(IV)_oxide | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201316016 |
Source
|
| Record name | Cassiterite (SnO2) | |
| Source | EPA DSSTox | |
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| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Tin(iv) oxide appears as white or off-white crystalline solid or powder. mp: 1127 °C, Sublimes: 1800-1900 °C, density: 6.95 g/cm3 Insoluble in water. Soluble in concentrated sulfuric acid, hydrochloric acid. Occurs in nature as the mineral cassiterite. Used as a catalyst, in putty, as a polishing powder for steel and glass, in ceramic glazes and colors. "Flowers of tin" refers to the material collected as the result of condensation after sublimation., Dry Powder; Other Solid, White or slightly gray solid; [Merck Index] Pale cream to gray odorless powder; [Alfa Aesar MSDS], WHITE OR SLIGHTLY GREY POWDER., White or slightly gray powder. |
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| Record name | TIN(IV) OXIDE | |
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| Record name | Tin oxide (SnO2) | |
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| Record name | Tin(IV) oxide (as Sn) | |
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Boiling Point |
Decomposes (NIOSH, 2023), Decomposes |
Source
|
| Record name | TIN(IV) OXIDE | |
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| URL | https://cameochemicals.noaa.gov/chemical/25077 | |
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| Record name | Tin(IV) oxide (as Sn) | |
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| URL | https://www.cdc.gov/niosh/npg/npgd0616.html | |
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Solubility |
Insoluble (NIOSH, 2023), Insol in water, Insol in alcohol, or cold acids; slowly sol in hot concentrated potassium or sodium hydroxide soln, Sol in concentrated sulfuric acid, hydrochloric acid, Solubility in water: none, Insoluble |
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| Record name | TIN(IV) OXIDE | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | TIN OXIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5064 | |
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| Record name | TIN(IV) OXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0954 | |
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| Record name | Tin(IV) oxide (as Sn) | |
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| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Density |
6.95 (NIOSH, 2023) - Denser than water; will sink, 6.95 g/cu cm, 6.95 g/cm³, 6.95 |
Source
|
| Record name | TIN(IV) OXIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25077 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | TIN OXIDE | |
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| Record name | TIN(IV) OXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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| Record name | Tin(IV) oxide (as Sn) | |
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| URL | https://www.cdc.gov/niosh/npg/npgd0616.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Vapor Pressure |
0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx) |
Source
|
| Record name | TIN(IV) OXIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25077 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Tin(IV) oxide (as Sn) | |
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| URL | https://www.cdc.gov/niosh/npg/npgd0616.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
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Product Name |
Tin(IV) oxide | |
Color/Form |
White, tetrahedral crystals, White or slightly gray powder. | |
CAS RN |
18282-10-5, 1317-45-9 |
Source
|
| Record name | TIN(IV) OXIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25077 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Tin oxide (SnO2) | |
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Melting Point |
2966 °F (Decomposes) (NIOSH, 2023), 1630 °C, 2966 °F (Decomposes) |
Source
|
| Record name | TIN(IV) OXIDE | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0954 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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| Record name | Tin(IV) oxide (as Sn) | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0616.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
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